Cas no 1797985-67-1 (2-(4-fluorophenyl)-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]acetamide)

• Product Name: 2-(4-fluorophenyl)-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]acetamide
• CAS No: 1797985-67-1
• MF: C₁₆H₁₈FNO₂S
• MW: 307.383026599884
• CID: 6395572
• PubChem ID: 71810339
• Update Time: 2025-11-01

2-(4-fluorophenyl)-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]acetamide
• 1797985-67-1
• 2-(4-fluorophenyl)-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)acetamide
• AKOS024567789
• F6451-0582

• Inchi： 1S/C16H18FNO2S/c1-11-3-8-15(21-11)14(20-2)10-18-16(19)9-12-4-6-13(17)7-5-12/h3-8,14H,9-10H2,1-2H3,(H,18,19)
• InChI Key： XRCJPJMCMVECHD-UHFFFAOYSA-N
• SMILES： C(NCC(OC)C1SC(C)=CC=1)(=O)CC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 307.10422815g/mol
• Monoisotopic Mass: 307.10422815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.6Ų

Additional information on 2-(4-fluorophenyl)-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]acetamide

Introduction to 2-(4-fluorophenyl)-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]acetamide (CAS No. 1797985-67-1) and Its Emerging Applications in Chemical Biology

2-(4-fluorophenyl)-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]acetamide, identified by its CAS number 1797985-67-1, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and drug discovery. The molecule features a unique combination of pharmacophoric elements, including a 4-fluorophenyl group, an N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl] side chain, and an acetamide core. These structural components contribute to its potential biological activity, making it a promising candidate for further investigation in therapeutic development.

The 4-fluorophenyl moiety is a well-documented pharmacological scaffold, often found in pharmaceuticals due to its ability to modulate receptor binding and metabolic stability. The presence of this group in 2-(4-fluorophenyl)-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]acetamide suggests that it may exhibit interactions with biological targets such as enzymes or receptors, potentially leading to therapeutic effects. Additionally, the fluoro substitution can influence the compound's lipophilicity and binding affinity, which are critical factors in drug design.

The acetamide functional group serves as a key pharmacophore in many bioactive molecules, often contributing to solubility and metabolic stability. In this compound, the acetamide is linked to a highly substituted alkyl chain containing an N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl] moiety. This side chain introduces additional complexity, with the methylthiophene segment potentially enhancing binding interactions through hydrophobic or π-stacking effects. The methoxy group further modulates the electronic properties of the molecule, influencing its overall biological activity.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of understanding the three-dimensional structure of molecules like 2-(4-fluorophenyl)-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]acetamide. Molecular modeling studies suggest that the arrangement of these functional groups may allow for selective binding to specific biological targets. For instance, the combination of the 4-fluorophenyl and methylthiophene groups could create a surface favorable for interaction with proteins involved in cellular signaling pathways.

In vitro studies have begun to explore the potential biological activities of CAS No. 1797985-67-1. Preliminary data indicate that this compound may exhibit inhibitory effects on certain enzymes or receptors relevant to inflammatory diseases and cancer. The unique structural features of 2-(4-fluorophenyl)-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]acetamide make it an attractive candidate for further investigation in these areas. Researchers are particularly interested in how modifications to the side chain could enhance its potency and selectivity.

The development of novel therapeutic agents often relies on understanding the relationship between molecular structure and biological activity. In this context, CAS No. 1797985-67-1 represents an interesting case study due to its complex architecture and potential bioactivity. By leveraging cutting-edge techniques such as high-throughput screening and biophysical assays, scientists aim to uncover new insights into how this compound interacts with biological systems.

One area of active research is the exploration of fluoroaromatic compounds as drug candidates. The 4-fluorophenyl group in this molecule is part of this broader class of compounds, which have shown promise in various therapeutic applications. The fluorine atom's ability to influence electronic properties and metabolic stability makes it a valuable component in drug design. Further studies on CAS No. 1797985-67-1 may provide new insights into how fluorinated aromatic rings can be utilized to develop more effective therapeutics.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. The presence of a methylthiophene ring in N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]acetamide adds another layer of complexity to its potential biological activity. Thiophene derivatives are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and anticancer effects. By combining thiophene with other pharmacophoric elements like acetamide and fluoroaromatic groups, researchers hope to develop molecules with enhanced therapeutic potential.

As our understanding of molecular interactions continues to evolve, so does our ability to design compounds with specific biological functions. The case of CAS No. 1797985-67-1 underscores the importance of interdisciplinary approaches in drug discovery. By integrating knowledge from organic chemistry, biochemistry, and computational biology, scientists can more effectively explore the potential of complex molecules like this one.

The future direction of research on [product name] will likely involve optimizing its chemical structure for improved bioavailability and target specificity. Techniques such as structure-based drug design and fragment-based approaches will be instrumental in this process. Additionally, advances in synthetic chemistry may enable the preparation of analogs with novel properties that could expand its therapeutic applications.

In conclusion,[product name] (CAS No. 1797985-67-1) represents a fascinating example of how structural complexity can lead to novel biological activity. Its unique combination of pharmacophoric elements makes it a valuable tool for researchers studying inflammation,cancer,and other diseases.Additional studies are neededto fully elucidateits mechanismsof actionandpotentialtherapeuticapplications.